2-methyl-5-({3-[2-(2-methylphenyl)ethyl]-1-piperidinyl}carbonyl)phenol

• IUPAC Name: (3-hydroxy-4-methylphenyl)-[3-[2-(2-methylphenyl)ethyl]piperidin-1-yl]methanone
• InChI: InChI=1S/C22H27NO2/c1-16-6-3-4-8-19(16)12-10-18-7-5-13-23(15-18)22(25)20-11-9-17(2)21(24)14-20/h3-4,6,8-9,11,14,18,24H,5,7,10,12-13,15H2,1-2H3
• InChI Key: WHLRKYCKQKDSBQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C(=O)N2CCCC(C2)CCC3=CC=CC=C3C)O
• Molecular Formula: C22H27NO2
• Molecular Weight: 337.5 g/mol

Description

Synthesis Analysis

The synthesis of complex organic compounds usually involves multiple steps, each of which needs to be carefully controlled to ensure the correct product is formed. The choice of reagents, solvents, temperature, and other conditions can all affect the outcome of the synthesis.

Molecular Structure Analysis

The molecular structure of an organic compound can be analyzed using various techniques, such as X-ray crystallography, nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry. These techniques can provide information about the arrangement of atoms within the molecule and the types of chemical bonds present.

Chemical Reactions Analysis

Organic compounds can undergo a wide variety of chemical reactions, including addition reactions, substitution reactions, elimination reactions, and rearrangement reactions. The specific reactions that a compound can undergo depend on its molecular structure.

Physical and Chemical Properties Analysis

The physical and chemical properties of an organic compound, such as its melting point, boiling point, solubility, and reactivity, can be determined through a variety of experimental techniques. These properties are influenced by the compound’s molecular structure.

Mechanism of Action

The mechanism of action of an organic compound refers to how it interacts with other molecules at the atomic level. This can involve a variety of processes, such as the breaking and forming of chemical bonds, the transfer of electrons, or the rearrangement of atoms within the molecule.

Safety and Hazards

The safety and hazards associated with an organic compound depend on its specific physical and chemical properties. Some organic compounds are relatively safe to handle, while others can be toxic, corrosive, or flammable. It’s important to consult the material safety data sheet (MSDS) for any compound before handling it.

Future Directions

The study of organic compounds is a vast and active field of research, with new compounds being synthesized and characterized every day. Future directions in this field could include the development of new synthetic methods, the discovery of new reactions, and the design of molecules with specific properties for use in areas such as medicine, materials science, and energy production.